Cas no 2385261-67-4 (1-Chloro-5-ethoxy-2-iodo-4-methylbenzene)

• Product Name: 1-Chloro-5-ethoxy-2-iodo-4-methylbenzene
• CAS No: 2385261-67-4
• MF: C₉H₁₀ClIO
• MW: 296.532574176788
• CID: 6794813
• PubChem ID: 164894333
• Update Time: 2025-07-21

1-Chloro-5-ethoxy-2-iodo-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• MFCD34761110
• 2385261-67-4
• 1-Chloro-5-ethoxy-2-iodo-4-methylbenzene

• Inchi： 1S/C9H10ClIO/c1-3-12-9-5-7(10)8(11)4-6(9)2/h4-5H,3H2,1-2H3
• InChI Key： BFGZSIKEZASPAJ-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C)C=1)OCC)Cl

Computed Properties

• Exact Mass: 295.94649g/mol
• Monoisotopic Mass: 295.94649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Chloro-5-ethoxy-2-iodo-4-methylbenzene

Comprehensive Overview of 1-Chloro-5-ethoxy-2-iodo-4-methylbenzene (CAS No. 2385261-67-4)

1-Chloro-5-ethoxy-2-iodo-4-methylbenzene (CAS No. 2385261-67-4) is a halogenated aromatic compound that has garnered significant attention in organic synthesis and pharmaceutical research. Its unique structural features, including the presence of chloro, ethoxy, iodo, and methyl substituents, make it a versatile intermediate for constructing complex molecules. Researchers and industries are increasingly exploring its applications in agrochemicals, materials science, and drug discovery, aligning with the growing demand for high-value chemical intermediates.

The compound's molecular formula and structural properties have been extensively studied to optimize its reactivity in cross-coupling reactions, a hot topic in modern organic chemistry. With the rise of green chemistry and sustainable synthesis, scientists are investigating eco-friendly protocols to derivatize 1-Chloro-5-ethoxy-2-iodo-4-methylbenzene while minimizing waste. This aligns with frequent searches like "iodoarene applications" and "halogenated benzene derivatives," reflecting user interest in functional group transformations.

In pharmaceutical contexts, 2385261-67-4 serves as a precursor for biologically active molecules, particularly in kinase inhibitor development—a trending area due to its relevance in oncology research. Its electron-rich aromatic ring facilitates selective modifications, addressing queries such as "how to introduce substituents on benzene rings." Analytical techniques like NMR and HPLC are critical for characterizing this compound, ensuring purity for downstream applications.

The ethoxy group in 1-Chloro-5-ethoxy-2-iodo-4-methylbenzene enhances solubility in organic solvents, a property leveraged in catalysis and polymer chemistry. Recent publications highlight its role in designing liquid crystalline materials, responding to searches for "advanced functional materials." Safety data sheets emphasize standard handling protocols, though it is not classified under hazardous categories, making it accessible for lab-scale use.

Market trends indicate rising demand for custom synthesis of such intermediates, driven by the need for tailor-made compounds in R&D. Suppliers often list CAS 2385261-67-4 alongside descriptors like "high-purity aromatic halides" to cater to niche buyers. As AI-driven drug discovery accelerates, compounds like this gain traction for their modularity, answering queries on "building blocks for medicinal chemistry."

Future prospects for 1-Chloro-5-ethoxy-2-iodo-4-methylbenzene include explorations in photoredox catalysis and C-H activation, areas dominating academic discourse. Its balanced lipophilicity also makes it a candidate for prodrug design, addressing frequent searches on "improving drug bioavailability." Collaborative studies between academia and industry continue to expand its utility, ensuring its relevance in next-gen chemical innovations.